Cas no 1227598-96-0 (3,6-Di(pyridin-4-yl)picolinaldehyde)

• Product Name: 3,6-Di(pyridin-4-yl)picolinaldehyde
• CAS No: 1227598-96-0
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4914729
• Update Time: 2023-08-22

3,6-Di(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-di(pyridin-4-yl)picolinaldehyde
• 3,6-Di(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-16-14(12-3-7-17-8-4-12)1-2-15(19-16)13-5-9-18-10-6-13/h1-11H
• InChI Key： LQRVVAGAYOVJHX-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CC(C2C=CN=CC=2)=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 1.8
• Topological Polar Surface Area: 55.7